Cas no 1361774-65-3 (3-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 3-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1361774-65-3
• MF: C₈H₃F₃N₂O₂
• MW: 216.116832017899
• CID: 4911687
• Update Time: 2025-06-07

3-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H3F3N2O2/c9-8(10,11)15-7-6(3-12)5(4-14)1-2-13-7/h1-2,4H
• InChI Key： UUZYAEAKYHSIMT-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=C(C=O)C=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 1.5
• Topological Polar Surface Area: 63

Additional information on 3-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde

Introduction to 3-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1361774-65-3)

3-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde, identified by its CAS number 1361774-65-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure containing nitrogen, which is widely recognized for its diverse biological activities and utility in medicinal chemistry. The presence of a cyano group at the 3-position and a trifluoromethoxy group at the 2-position, along with an aldehyde functionality at the 4-position, imparts unique electronic and steric properties that make it a valuable intermediate in synthetic chemistry.

The trifluoromethoxy group is particularly noteworthy due to its ability to modulate the reactivity and metabolic stability of molecules. Fluoro substituents are frequently incorporated into drug candidates because they can enhance binding affinity, improve pharmacokinetic profiles, and increase resistance to enzymatic degradation. In the context of 3-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde, the trifluoromethoxy group likely contributes to its stability and interaction with biological targets, making it a promising building block for the development of novel therapeutic agents.

The cyano group at the 3-position introduces a polar site that can participate in hydrogen bonding or coordinate with metal ions, depending on the reaction conditions. This feature can be exploited in various synthetic transformations, such as nucleophilic addition reactions or transition-metal-catalyzed cross-coupling reactions. The aldehyde functionality at the 4-position provides a reactive site for further derivatization, allowing chemists to introduce additional functional groups or explore different pharmacophoric motifs.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives in addressing various therapeutic challenges. Pyridine-based scaffolds are prevalent in approved drugs due to their ability to mimic key biological structures and interact with biological targets efficiently. For instance, compounds like gefitinib and osimertinib, which are used in cancer therapy, incorporate pyridine rings into their molecular structure. The unique combination of substituents in 3-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde positions it as a versatile intermediate for designing molecules with potential applications in oncology, inflammation, and other diseases.

In terms of synthetic utility, 3-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde can serve as a precursor for constructing more complex molecules through various chemical transformations. The aldehyde group can be reduced to an alcohol or converted into an amide or ester, while the cyano group can be hydrolyzed to a carboxylic acid or reduced to an amine. Additionally, the trifluoromethoxy group can undergo nucleophilic substitution reactions if exposed to appropriate conditions. These reactivities make it a valuable starting material for medicinal chemists seeking to develop novel compounds with tailored properties.

Current research trends indicate that fluorinated pyridines are increasingly being explored for their potential as drug candidates. The ability of fluorine atoms to influence molecular interactions has led to the discovery of several fluorinated drugs with improved efficacy and reduced side effects. For example, fluorinated pyridines have been incorporated into kinase inhibitors and antiviral agents due to their ability to enhance binding affinity and metabolic stability. The structural features of 3-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde align well with these trends, suggesting its potential as a lead compound or intermediate in future drug development efforts.

The pharmaceutical industry has also shown interest in developing tools for fragment-based drug design (FBDD), where small organic molecules are used as starting points for identifying lead compounds. Compounds like 3-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde can be screened against biological targets to assess their binding interactions and potential therapeutic value. If found to be promiscuous or selective for certain receptors, they can be modified further through structure-based drug design approaches.

From a chemical biology perspective, understanding how substituents like the cyano and trifluoromethoxy groups influence molecular behavior is crucial for optimizing drug candidates. Computational methods such as molecular modeling and quantum mechanics calculations are often employed to predict how these groups will interact with biological targets at the atomic level. Such studies can guide synthetic chemists in making informed decisions about which modifications will enhance potency while minimizing off-target effects.

The synthesis of 3-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde itself presents interesting challenges due to its complex substitution pattern. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions or transition-metal-mediated functionalization may be required to construct this molecule efficiently. However, once synthesized, its utility as an intermediate could streamline access to more complex derivatives without requiring multiple synthetic steps.

In conclusion,3-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1361774-65-3) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features—comprising a cyano group,a trifluoromethoxy group, and an aldehyde functionality—make it a versatile intermediate for designing novel therapeutic agents targeting various diseases. As interest in fluorinated pyridines continues to grow,this compound may play an important role in future drug development efforts, offering chemists an opportunity to explore new molecular architectures with improved pharmacological properties.